Cas no 114071-23-7 (methyl 2,4,6-tris(trifluoromethyl)benzoate)

Methyl 2,4,6-tris(trifluoromethyl)benzoate is a highly specialized organic compound with exceptional stability and unique reactivity profiles. It boasts a trifluoromethyl substituent pattern, which significantly enhances its thermal and photochemical stability. This compound finds applications in organic synthesis, serving as a valuable precursor for the preparation of complex fluorochemicals. Its distinctive structure and properties make it a preferred choice for researchers in the field of fluoroorganic chemistry.

methyl 2,4,6-tris(trifluoromethyl)benzoate structure

114071-23-7 structure

Product Name:methyl 2,4,6-tris(trifluoromethyl)benzoate

CAS No:114071-23-7

MF:C₁₁H₅F₉O₂

MW:340.141834974289

CID:2612275

PubChem ID:13764592

Update Time:2025-07-20

methyl 2,4,6-tris(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

- methyl 2,4,6-tris(trifluoromethyl)benzoate
- Benzoic acid, 2,4,6-tris(trifluoromethyl)-, methyl ester
- DTXSID50548806
- 114071-23-7
- MDL： MFCD28396351
- Inchi： 1S/C11H5F9O2/c1-22-8(21)7-5(10(15,16)17)2-4(9(12,13)14)3-6(7)11(18,19)20/h2-3H,1H3
- InChI Key： XMCQPYVFIVJGIH-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1C(=O)OC)(F)F

Computed Properties

Exact Mass: 340.01458286Da
Monoisotopic Mass: 340.01458286Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 385
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 26.3Å²

methyl 2,4,6-tris(trifluoromethyl)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1254823-250mg	Benzoic acid, 2,4,6-tris(trifluoromethyl)-, methyl ester	114071-23-7	99%	250mg	$350	2024-07-28
eNovation Chemicals LLC	Y1254823-1g	Benzoic acid, 2,4,6-tris(trifluoromethyl)-, methyl ester	114071-23-7	99%	1g	$570	2024-07-28
1PlusChem	1P000AXB-250mg	Benzoic acid, 2,4,6-tris(trifluoromethyl)-, methyl ester	114071-23-7	99%	250mg	$172.00	2025-02-18
1PlusChem	1P000AXB-1g	Benzoic acid, 2,4,6-tris(trifluoromethyl)-, methyl ester	114071-23-7	99%	1g	$323.00	2025-02-18
A2B Chem LLC	AA13359-250mg	Benzoic acid, 2,4,6-tris(trifluoromethyl)-, methyl ester	114071-23-7	99%	250mg	$165.00	2024-04-20
A2B Chem LLC	AA13359-1g	Benzoic acid, 2,4,6-tris(trifluoromethyl)-, methyl ester	114071-23-7	99%	1g	$310.00	2024-04-20
eNovation Chemicals LLC	Y1254823-250mg	Benzoic acid, 2,4,6-tris(trifluoromethyl)-, methyl ester	114071-23-7	99%	250mg	$365	2025-02-25
eNovation Chemicals LLC	Y1254823-1g	Benzoic acid, 2,4,6-tris(trifluoromethyl)-, methyl ester	114071-23-7	99%	1g	$600	2025-02-25
eNovation Chemicals LLC	Y1254823-250mg	Benzoic acid, 2,4,6-tris(trifluoromethyl)-, methyl ester	114071-23-7	99%	250mg	$365	2025-02-24
eNovation Chemicals LLC	Y1254823-1g	Benzoic acid, 2,4,6-tris(trifluoromethyl)-, methyl ester	114071-23-7	99%	1g	$600	2025-02-24